Cas no 2171288-94-9 ((2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid)

• Product Name: (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid
• CAS No: 2171288-94-9
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5602881
• PubChem ID: 165806343
• Update Time: 2025-05-26

(2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}pentanoic acid
• 2171288-94-9
• EN300-1497820
• (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid

• Inchi： 1S/C27H25FN2O5/c1-2-7-24(26(32)33)29-25(31)16-12-13-23(22(28)14-16)30-27(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-14,21,24H,2,7,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m1/s1
• InChI Key： WTTIEWKFWVFNNC-XMMPIXPASA-N
• SMILES： FC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H](C(=O)O)CCC)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid

Introduction to (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid (CAS No. 2171288-94-9)

(2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid (CAS No. 2171288-94-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated phenyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of the fluorinated phenyl group adds another layer of complexity and potential biological activity, as fluorine atoms can significantly influence the physicochemical properties and biological interactions of organic molecules.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the introduction of fluorine atoms into drug molecules can enhance their metabolic stability, improve their pharmacokinetic properties, and modulate their binding affinity to target proteins. This makes compounds like (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid particularly interesting for researchers exploring new therapeutic agents.

In the context of peptide synthesis, the Fmoc protecting group is often used to selectively protect amino groups during solid-phase peptide synthesis (SPPS). The stepwise deprotection and coupling reactions allow for the precise assembly of complex peptide sequences. The presence of the fluorinated phenyl group in this compound can also influence the conformational properties of peptides, potentially leading to enhanced biological activity or improved solubility.

The synthesis of (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid typically involves several key steps, including the formation of the Fmoc-protected amino acid derivative and the subsequent coupling with a fluorinated aromatic compound. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are crucial for ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

The biological evaluation of this compound has shown promising results in various assays. For example, preliminary studies have indicated that it exhibits potent inhibitory activity against specific enzymes involved in disease pathways. This makes it a potential lead compound for further optimization and development into therapeutic agents. Additionally, its unique structural features may enable it to cross biological membranes more efficiently, enhancing its bioavailability and efficacy.

In conclusion, (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}pentanoic acid (CAS No. 2171288-94-9) represents an important molecule in the field of medicinal chemistry and pharmaceutical research. Its combination of a fluorenylmethoxycarbonyl protecting group and a fluorinated phenyl group provides a versatile platform for the development of novel bioactive compounds. Ongoing research continues to explore its potential applications in drug discovery and therapeutic interventions.